Cas no 2138250-50-5 (1-(3-chloro-2-fluorophenyl)-4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazole)

• Product Name: 1-(3-chloro-2-fluorophenyl)-4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazole
• CAS No: 2138250-50-5
• MF: C₁₆H₁₃ClFN₃O₂
• MW: 333.744725942612
• CID: 6512365
• PubChem ID: 165488726
• Update Time: 2025-10-25

1-(3-chloro-2-fluorophenyl)-4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2138250-50-5
• EN300-765635
• 1-(3-chloro-2-fluorophenyl)-4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazole

• Inchi： 1S/C16H13ClFN3O2/c1-22-14-7-6-10(8-15(14)23-2)12-9-21(20-19-12)13-5-3-4-11(17)16(13)18/h3-9H,1-2H3
• InChI Key： PPPCVZFUUZYCTI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)N1C=C(C2C=CC(=C(C=2)OC)OC)N=N1

Computed Properties

• Exact Mass: 333.0680325g/mol
• Monoisotopic Mass: 333.0680325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.2Ų

Additional information on 1-(3-chloro-2-fluorophenyl)-4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazole

1-(3-Chloro-2-Fluorophenyl)-4-(3,4-Dimethoxyphenyl)-1H-1,2,3-Triazole: A Comprehensive Overview

The compound 1-(3-chloro-2-fluorophenyl)-4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazole (CAS No. 2138250-50-5) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring with two aromatic substituents: a 3-chloro-2-fluorophenyl group and a 3,4-dimethoxyphenyl group. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a subject of interest for researchers in drug discovery, material synthesis, and chemical biology.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug candidates. The 1H-1,2,3-triazole core in this compound is particularly notable for its stability and reactivity under various conditions. The substitution pattern on the triazole ring plays a crucial role in determining its biological activity and chemical reactivity. For instance, the electron-withdrawing groups like chlorine and fluorine on the phenyl ring can enhance the molecule's ability to interact with biological targets such as enzymes or receptors.

The 3-chloro-2-fluorophenyl group introduces both electronic and steric effects into the molecule. Chlorine and fluorine atoms are highly electronegative, which can influence the overall polarity of the compound. This can be advantageous in drug design as it may improve solubility or membrane permeability. Additionally, the presence of these halogens can modulate the electronic environment around the triazole ring, potentially enhancing its reactivity in click chemistry reactions or other synthetic transformations.

On the other hand, the 3,4-dimethoxyphenyl group contributes significant electron-donating effects due to the methoxy groups. These groups can stabilize certain reactive intermediates or transition states during chemical reactions. Furthermore, methoxy substitution is known to increase lipophilicity, which is often desirable in drug candidates to enhance their bioavailability. The combination of these two phenyl groups creates a balance between electron-withdrawing and electron-donating effects, resulting in a versatile platform for further functionalization.

From a synthetic perspective, this compound can be prepared via various routes depending on the desired substituents and scale of production. One common method involves click chemistry reactions such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which allows for efficient construction of triazole rings. Researchers have explored variations of this reaction to incorporate different substituents onto the triazole core while maintaining high yields and selectivity.

Recent advancements in green chemistry have also led to more sustainable methods for synthesizing such compounds. For example, catalytic systems using environmentally friendly catalysts or solvent-free conditions have been developed to minimize waste and reduce environmental impact. These innovations are particularly relevant for large-scale production or when synthesizing compounds intended for pharmaceutical applications.

In terms of applications, 1-(3-chloro-2-fluorophenyl)-4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazole has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for anti-inflammatory agents due to its ability to inhibit certain inflammatory pathways. Additionally, its structural features make it an attractive candidate for exploring anti-tumor activity through modulation of key signaling pathways involved in cancer progression.

In materials science, this compound has been studied as a building block for constructing advanced materials such as coordination polymers or metal-organic frameworks (MOFs). The triazole moiety can act as a ligand for metal ions due to its nitrogen-rich structure and flexibility in bonding orientations. By incorporating different substituents like halogens or methoxy groups onto the phenyl rings, researchers can tune the properties of these materials for specific applications like gas storage or catalysis.

Moreover, recent studies have explored the use of this compound in sensing applications due to its ability to respond to external stimuli such as light or pH changes. By incorporating fluorescent groups onto one of the phenyl rings or modifying the triazole core with photoresponsive moieties